Cas no 76652-99-8 (Benzene, 1,5-dibromo-2-(3,5-dibromo-2-methoxyphenoxy)-3-methoxy-)

• Product Name: Benzene, 1,5-dibromo-2-(3,5-dibromo-2-methoxyphenoxy)-3-methoxy-
• CAS No: 76652-99-8
• MF: C₁₄H₁₀Br₄O₃
• MW: 545.843401432037
• CID: 537434
• PubChem ID: 11978812
• Update Time: 2025-04-19

Benzene, 1,5-dibromo-2-(3,5-dibromo-2-methoxyphenoxy)-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,5-dibromo-2-(3,5-dibromo-2-methoxyphenoxy)-3-methoxy-
• 1,5-dibromo-2-(3,5-dibromo-2-methoxyphenoxy)-3-methoxybenzene
• DTXSID80475090
• 2',6-dimethoxy-2,3',4,5'-tetrabromodiphenyl ether
• 76652-99-8
• CHEMBL221215

• Inchi： 1S/C14H10Br4O3/c1-19-11-5-7(15)4-10(18)14(11)21-12-6-8(16)3-9(17)13(12)20-2/h3-6H,1-2H3
• InChI Key： RUJCIUYVRUQTQY-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1OC1C=C(C=C(C=1OC)Br)Br)OC)Br

Computed Properties

• Exact Mass: 541.7362
• Monoisotopic Mass: 541.73634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers